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Compound of Interest

Compound Name: 1,2,3-Butanetriol

Cat. No.: B1208628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and disposal guidelines for

1,2,3-Butanetriol (CAS No. 4435-50-1). The information is compiled to meet the needs of

laboratory and research professionals, with a focus on presenting clear, actionable information

to ensure a safe working environment.

Chemical and Physical Properties
1,2,3-Butanetriol is a triol, a type of alcohol containing three hydroxyl groups.[1] It is a stable

compound under normal laboratory and storage conditions.[2] The following table summarizes

its key physical and chemical properties.
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Property Value Source(s)

Molecular Formula C₄H₁₀O₃ [1][2][3]

Molecular Weight 106.12 g/mol [1][2][3]

CAS Number 4435-50-1 [2][3][4]

Appearance
Colorless to Light orange to

Yellow clear liquid

Melting Point 117°C (lit.) [3]

Boiling Point 175°C at 27 mmHg (lit.) [4]

Flash Point 46°C (lit.) [4]

Refractive Index 1.4670 to 1.4730 [2]

Hazard Identification and Classification
1,2,3-Butanetriol is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Skin irritation 2 H315: Causes skin irritation

Serious eye irritation 2
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Source:[1][3][4]

Signal Word: Warning[3][4]

Safety and Handling Protocols
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Proper handling of 1,2,3-Butanetriol is crucial to minimize exposure and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 1,2,3-Butanetriol:

PPE Type Specification Source(s)

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3][4]

Skin Protection

Wear fire/flame resistant and

impervious clothing. Handle

with gloves that have been

inspected prior to use.

[3][4]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.

[3][4]

Safe Handling Practices
Handle in a well-ventilated place.[3][4]

Wear suitable protective clothing.[3][4]

Avoid contact with skin and eyes.[3][4]

Avoid the formation of dust and aerosols.[3][4]

Use non-sparking tools.[3][4]

Prevent fire caused by electrostatic discharge steam.[3][4]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[3][4]
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Storage Conditions
Store in a tightly closed container.[3][4]

Keep the container in a dry, cool, and well-ventilated place.[3][4]

Store apart from foodstuff containers or incompatible materials.[3]

Store locked up.[4]

Emergency Procedures
First Aid Measures
The following table outlines the recommended first aid procedures in case of exposure.
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Exposure Route First Aid Protocol Source(s)

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately. Do not

use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.

[3]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.

[3]

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[3]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[3]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

[4]

Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if

necessary.[3][4]

Accidental Release Measures
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Personal Precautions: Avoid dust formation, breathing vapors, mist, or gas, and contact with

skin and eyes. Use personal protective equipment.[3][4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains. Discharge into the environment must be avoided.[3][4]

Methods for Cleaning Up: Collect and arrange for disposal. Keep in suitable, closed

containers for disposal. Remove all sources of ignition and use spark-proof tools.[3][4]

Disposal Guidelines
Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[3][4] All waste must be handled in

accordance with local, state, and federal regulations.[5]

Visualized Workflows
The following diagrams illustrate key safety and handling workflows for 1,2,3-Butanetriol.
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Safe Handling Workflow for 1,2,3-Butanetriol

Receipt of Chemical

Inspect Container for Damage or Leaks

Store in a Cool, Dry, Well-Ventilated Area
(Tightly Closed Container)

No Damage

Follow Spill Cleanup Protocol

Damaged

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Weighing/MeasuringReaction/Experiment

Accidental Spill?

Yes

Properly Seal and Label Waste Container

No

Dispose of Waste According to Regulations

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: A flowchart illustrating the safe handling workflow for 1,2,3-Butanetriol.
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First Aid Response for 1,2,3-Butanetriol Exposure

Exposure Occurs

Identify Route of Exposure

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eyes

Ingestion

Ingestion

Move to Fresh Air
Provide Oxygen if Needed

Seek Medical Attention

Remove Contaminated Clothing
Wash with Soap and Water

Seek Medical Attention

Rinse Eyes with Water for 15 mins
Seek Medical Attention

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A decision-making flowchart for first aid response to 1,2,3-Butanetriol exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1,2,3-Butanetriol: A Comprehensive Technical Guide to
Safety, Handling, and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208628#1-2-3-butanetriol-safety-handling-and-
disposal-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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